Cas no 20830-81-3 (Daunomycin)

• Product Name: Daunomycin
• CAS No: 20830-81-3
• MF: C₂₇H₂₉NO₁₀
• MW: 527.519868612289
• CID: 51667
• PubChem ID: 30323
• Update Time: 2025-10-30

Daunomycin Chemical and Physical Properties

Names and Identifiers

• Daunomycin
• (8s-cis)-8-acetyl-10-((3-amino-2,3,6-trideoxy-alpha-l-lyxo-hexopyranosyl)oxy)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-5,12-naphthacenedione hydrochloride
• DAUNORUBICIN
• DAUNORUBICINE HYDROCHLORIDE
• DAUNOMYCIN HYDROCHLORIDE
• LEUKAEMOMYCIN C HYDROCHLORIDE
• (8s-cis)-8-acetyl-10-[(3-amino-2,3,6-trideoxy-alpha-l-lyxo-hexopyrannosyl)oxy]
• 3-acetyl-1,2,3,4,6,11-hexahydro-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-1-naph
• Daunoblastin
• cerubidin
• Cerubidine(R)
• daunamycin
• daunoxome
• fi6339
• RP13057
• Rubidomycin
• rubomycinc
• (8S-cis)-8-Acetyl-10-[(3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy]-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-5,12-naphthacenedione
• BRD-K43389675-003-03-5
• Tox21_110896_1
• BRD-K43389675-001-01-3
• FI-6339
• Daunorubicinum [INN-Latin]
• NCGC00024246-05
• SR-05000001600-1
• Daunorubicinum
• VALRUBICIN IMPURITY, DAUNORUBICIN [USP IMPURITY]
• Valrubicin impurity, daunorubicin
• LMPK13050002
• Rubomycin C
• SBI-0206677.P002
• CCRIS 914
• Tox21_110896
• 20830-81-3
• (7S,9S)-9-acetyl-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
• HMS2091K06
• EPIRUBICIN HYDROCHLORIDE IMPURITY D [EP IMPURITY]
• SMR000058559
• (1S,3S)-3-acetyl-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracen-1-yl 3-amino-2,3,6-trideoxy-a-L-lyxo-hexopyranoside
• BSPBio_000353
• 5,12-Naphthacenedione, 8-acetyl-10-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-, (8S-cis)-
• (7S,9S)-9-acetyl-7-[[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyl-2-oxanyl]oxy]-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione;hydrochloride
• Acetyladriamycin
• SCHEMBL3041
• Daunorubicin(Daunomycin)
• NSC 83142
• STQGQHZAVUOBTE-VGBVRHCVSA-N
• Daunorrubicina
• AB01644616_09
• C01907
• DAUNORUBICIN [WHO-DD]
• (1S,3S)-3-ACETYL-1,2,3,4,6,11-HEXAHYDRO-3,5,12-TRIHYDROXY-10-METHOXY-6,11-DIOXO-1-NAPHTHACENYL 3-AMINO-2,3,6-TRIDEOXY-.ALPHA.-L-LYXO-HEXOPYRANOSIDE
• (1S,3S)-3-acetyl-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracen-1-yl 3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranoside
• CHEMBL178
• Daunorubicin (INN)
• CS-2004
• DAUNORUBICIN [ORANGE BOOK]
• DAUNOMYCIN [IARC]
• Anthracycline
• HY-13062A
• (7S,9S)-9-acetyl-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyl-tetrahydropyran-2-yl]oxy-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
• GTPL7063
• (8S,10S)-8-acetyl-10-(((2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-6,8,11-trihydroxy-1-methoxy-7,8,9,10-tetrahydrotetracene-5,12-dione
• AB01644616_10
• (8S,10S)-8-ACETYL-10-((3-AMINO-2,3,6-TRIDEOXY-.ALPHA.-L-LYXO-HEXOPYRANOSYL)OXY)-6,8,11-TRIHYDROXY-1-METHOXY-7,8,9,10-TETRAHYDROTETRACENE-5,12-DIONE
• CHEBI:41977
• BDBM50368352
• SR-01000000033
• 2-HYDROXY-5-(4-NITRO-PHENYLSULFAMOYL)-BENZOICACID
• Anthracyline
• Daunomycin;RP 13057;Rubidomycin
• (8S,10S)-8-acetyl-10-{[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy}-6,8,11-trihydroxy-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione
• GR-318
• (7S,9R)-9-Acetyl-7-[(2S,4S,5S,6S)-4-amino-5-hydroxy-6-methyl-oxan-2-yl]oxy-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
• EN300-7479232
• RCRA waste no. U059
• 5,12-Naphthacenedione,8-acetyl-10-[(3-amino-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl)oxy]-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-, (8S,10S)-
• BPBio1_000389
• DTXCID402883
• NCGC00024246-18
• Daunarubicinum
• UNII-ZS7284E0ZP
• SR-05000001600
• Daunorubicin [INN:BAN]
• BDBM32017
• AI3-52942
• NDC-0082-4155
• DTXSID7022883
• NCGC00024246-06
• BRD-K43389675-003-20-9
• NSC-82151
• (7S,9S)-9-acetyl-7-(4-amino-5-hydroxy-6-methyl-tetrahydropyran-2-yl)oxy-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione chloride
• DaunoXome (TN)
• NCGC00024246-09
• NSC-756717
• NCGC00024246-07
• D07776
• SR-01000000033-4
• (7S,9S)-7-[(2R,4S,5S,6S)-4-azanyl-6-methyl-5-oxidanyl-oxan-2-yl]oxy-9-ethanoyl-4-methoxy-6,9,11-tris(oxidanyl)-8,10-dihydro-7H-tetracene-5,12-dione;hydrochloride
• Prestwick3_000487
• CCG-212559
• DAUNORUBICIN [HSDB]
• EX-A1337A
• BRD-K43389675-003-02-7
• EPIRUBICIN HYDROCHLORIDE IMPURITY, DAUNORUBICIN- [USP IMPURITY]
• ZS7284E0ZP
• NCGC00024246-12
• (8S-cis)-8-Acetyl-10-[(3-amino-2,3,6-trideoxy-.alpha.-L-lyxo-hexopyranosyl)oxy]-7,8,9,10-tetrahydro--6,8,11-trihydroxy-1-methoxy-5,12-naphthacenedione
• RP 13057
• EPIRUBICIN IMPURITY D
• AB00514669
• BRN 1445583
• (7S,9S)-9-acetyl-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione;hydrochloride
• NCGC00025173-01
• RP-13057
• 5,12-NAPHTHACENEDIONE, 8-ACETYL-10-((3-AMINO-2,3,6-TRIDEOXY-.ALPHA.-L-LYXO-HEXOPYRANOSYL))OXY)-7,8,9,10-TETRAHYDRO-6,8,11-TRIHYDROXY-1-METHOXY-, (8S-CIS)-
• AB00514669-09
• (8S-cis)-8-Acetyl-10-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyrannosyl)oxy)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-5,12-napthacenedione
• CAS-20830-81-3
• DAUNORUBICIN [MI]
• EINECS 244-069-7
• Daunorubicine
• Cerubidine
• DAUNORUBICIN [MART.]
• NSC82151
• (7S,9S)-9-acetyl-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyl-tetrahydropyran-2-yl]oxy-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-quinone;hydrochloride
• cid_62770
• FI 6339
• NCGC00024246-15
• VS-103
• Leukaemomycin C
• DAUNORUBICIN [INN]
• NCI-C04693
• DAUNORUBICIN [VANDF]
• A814957
• HSDB 5095
• Tocris-1467
• VYXEOS COMPONENT DAUNORUBICIN
• (1S,3S)-3-acetyl-3,5,12-trihydroxy-10-(methyloxy)-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracen-1-yl 3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranoside
• DB00694
• MLS000069508
• (+)-Daunomycin
• NSC-83142
• Pharmakon1600-01500223
• DOXORUBICIN HYDROCHLORIDE IMPURITY A [EP IMPURITY]
• HMS2089H04
• MFCD00866340
• 5,12-Naphthacenedione, 8-acetyl-10-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-, (8S,10S)-
• SR-05000001600-2
• NSC756717
• NCGC00024246-10
• Q411659
• Epirubicin hydrochloride impurity, daunorubicin-
• Rubidomycin hydrochloride
• L-lyxo-Hexopyranoside, 3.beta.-acetyl-1,2,3,4,6,11-hexahydro-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-1a-naththacenyl 3-amino-2,3,6-trideoxy-, .alpha.-, hydrochloride
• 4'-epidaunorubicin
• 3'-Epidaunorubicin
• 5,12-Naphthacenedione, 8-acetyl-10-[(3-amino-2,3,6-trideoxy-.alpha.-L-lyxo-hexopyranosyl)]oxy]-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-, (8S-cis)-, hydrochloride
• (1S,3S)-3-Acetyl-1,2,3,4,6,11-hexahydro-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-1-naphthacenedione, hydrochloride, (8S-cis)-
• Antibiotics from Streptomyces coeruleorubidus
• BRD-K43389675-001-02-1
• BRD-K43389675-003-16-7

• MDL： MFCD00866340
• Inchi： 1S/C27H29NO10/c1-10-22(30)14(28)7-17(37-10)38-16-9-27(35,11(2)29)8-13-19(16)26(34)21-20(24(13)32)23(31)12-5-4-6-15(36-3)18(12)25(21)33/h4-6,10,14,16-17,22,30,32,34-35H,7-9,28H2,1-3H3/t10-,14-,16-,17-,22+,27-/m0/s1
• InChI Key： STQGQHZAVUOBTE-VGBVRHCVSA-N
• SMILES： O([C@H]1C[C@@H]([C@@H]([C@H](C)O1)O)N)[C@@H]1C2C(=C3C(C4C(=CC=CC=4C(C3=C(C=2C[C@@](C(C)=O)(C1)O)O)=O)OC)=O)O

Computed Properties

• Exact Mass: 527.17900
• Monoisotopic Mass: 527.179146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 960
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 54
• XLogP3: nothing
• Topological Polar Surface Area: 186

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.3522 (rough estimate)
• Melting Point: 155 °C
• Boiling Point: 769.977℃ at 760 mmHg
• Flash Point: 419.467 °C
• Refractive Index: 1.6400 (estimate)
• PSA: 185.84000
• LogP: 1.72920

Daunomycin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3249
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 in mice, rats (mg/kg): 20, 13 i.v.; 5, 8 i.p. (DiMarco, 1977)
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Packing Group：III
• Hazard Level：6.1(b)
• Risk Phrases：R3249
• Packing Group：III
• Safety Term：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines Anthracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines

Additional information on Daunomycin

Comprehensive Overview of Daunomycin (CAS No. 20830-81-3): Mechanism, Applications, and Research Insights

Daunomycin (CAS No. 20830-81-3), also known as daunorubicin, is a prominent anthracycline antibiotic widely recognized for its potent antitumor activity. This compound has been extensively studied for its role in cancer chemotherapy, particularly in treating acute leukemia and solid tumors. Its mechanism of action involves intercalating into DNA, thereby inhibiting topoisomerase II and disrupting DNA replication and transcription. The growing interest in targeted cancer therapies has spurred renewed research into daunomycin derivatives and their potential to reduce side effects like cardiotoxicity.

Recent advancements in nanotechnology have opened new avenues for daunomycin delivery systems. Researchers are exploring liposomal formulations and polymeric nanoparticles to enhance the drug's bioavailability and minimize off-target effects. A 2023 study highlighted the efficacy of daunomycin-loaded exosomes in improving tumor penetration while reducing systemic toxicity. Such innovations align with the rising demand for precision medicine solutions, a topic frequently searched in oncology forums and biomedical databases.

The pharmacokinetics of Daunomycin reveal rapid tissue distribution, with high concentrations accumulating in the liver, kidneys, and spleen. Its metabolism primarily occurs via aldo-keto reductases, producing the active metabolite daunorubicinol. Clinicians often monitor plasma levels to optimize dosing regimens, especially in patients with hepatic impairment. This aligns with current personalized medicine trends, where genetic testing for CYP450 enzymes helps predict individual drug responses.

Environmental and sustainability concerns have also influenced daunomycin research. Scientists are investigating biodegradable carrier systems to reduce pharmaceutical waste. Additionally, the search for marine-derived analogs of daunomycin has gained traction, tapping into the biodiversity of ocean ecosystems for novel chemotherapeutic agents. These developments respond to frequent queries about eco-friendly cancer treatments in scientific literature.

From a molecular biology perspective, daunomycin serves as a valuable tool for studying DNA damage response pathways. Its ability to generate reactive oxygen species (ROS) makes it a model compound for investigating oxidative stress in cancer cells. Recent publications on autophagy modulation by daunomycin have further expanded its research applications, particularly in exploring drug resistance mechanisms.

Quality control of Daunomycin (CAS No. 20830-81-3) involves rigorous HPLC analysis to ensure purity >98%, as specified in pharmacopoeial standards. The compound's distinctive red-orange fluorescence under UV light facilitates its detection in biological samples. Stability studies emphasize protection from light degradation, a critical consideration for formulation scientists developing long-acting injectables.

Emerging combination therapies featuring daunomycin with immunotherapy agents represent a frontier in oncological research. Preliminary data suggest synergistic effects when paired with PD-1 inhibitors, addressing the challenge of tumor microenvironment immunosuppression. This approach resonates with current patient inquiries about next-generation cancer cocktails and chemo-immunotherapy protocols.